Cas no 1153227-27-0 (N-(Thiolan-3-yl)oxan-4-amine)

N-(Thiolan-3-yl)oxan-4-amine is a heterocyclic amine compound featuring both thiolane (tetrahydrothiophene) and oxane (tetrahydropyran) moieties. Its unique structure, combining sulfur and oxygen-containing rings, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s dual functionality allows for versatile reactivity, enabling applications in the development of bioactive molecules, ligands, and catalysts. Its stability and well-defined stereochemistry further enhance its utility in stereoselective synthesis. Researchers value N-(Thiolan-3-yl)oxan-4-amine for its potential in constructing complex molecular architectures, particularly in medicinal chemistry where such scaffolds are sought after for their pharmacokinetic properties.

N-(Thiolan-3-yl)oxan-4-amine structure

Product Name:N-(Thiolan-3-yl)oxan-4-amine

CAS No:1153227-27-0

MF:C₉H₁₇NOS

MW:187.302381277084

CID:5049049

Update Time:2025-06-13

N-(Thiolan-3-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(thiolan-3-yl)oxan-4-amine
- N-(Thiolan-3-yl)oxan-4-amine
- Inchi： 1S/C9H17NOS/c1-4-11-5-2-8(1)10-9-3-6-12-7-9/h8-10H,1-7H2
- InChI Key： PCYIOEJYLKLFIM-UHFFFAOYSA-N
- SMILES： S1CCC(C1)NC1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 137
XLogP3: 1
Topological Polar Surface Area: 46.6

N-(Thiolan-3-yl)oxan-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N299341-100mg	n-(thiolan-3-yl)oxan-4-amine	1153227-27-0		100mg	$ 160.00	2022-06-03
TRC	N299341-500mg	n-(thiolan-3-yl)oxan-4-amine	1153227-27-0		500mg	$ 635.00	2022-06-03
TRC	N299341-1g	n-(thiolan-3-yl)oxan-4-amine	1153227-27-0		1g	$ 955.00	2022-06-03
Life Chemicals	F8882-2559-0.25g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	0.25g	$653.0	2023-09-06
Life Chemicals	F8882-2559-0.5g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	0.5g	$688.0	2023-09-06
Life Chemicals	F8882-2559-1g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	1g	$725.0	2023-09-06
Life Chemicals	F8882-2559-2.5g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	2.5g	$1450.0	2023-09-06
Life Chemicals	F8882-2559-5g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	5g	$2175.0	2023-09-06
Life Chemicals	F8882-2559-10g	N-(thiolan-3-yl)oxan-4-amine	1153227-27-0	95%+	10g	$3045.0	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1672836-250mg	N-(tetrahydrothiophen-3-yl)tetrahydro-2H-pyran-4-amine	1153227-27-0	98%	250mg	￥10015.00	2024-08-09

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Additional information on N-(Thiolan-3-yl)oxan-4-amine

Recent Advances in the Study of N-(Thiolan-3-yl)oxan-4-amine (CAS: 1153227-27-0): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound N-(Thiolan-3-yl)oxan-4-amine (CAS: 1153227-27-0) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have demonstrated that N-(Thiolan-3-yl)oxan-4-amine exhibits significant activity as a modulator of specific biological pathways. Its unique structure, featuring a thiolane ring fused with an oxane amine moiety, allows it to interact with various molecular targets, including enzymes and receptors involved in inflammatory and metabolic disorders. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and multi-step organic synthesis, to produce this compound with high purity and yield.

In vitro and in vivo studies have revealed that N-(Thiolan-3-yl)oxan-4-amine possesses promising pharmacological properties. For instance, it has shown efficacy in modulating the activity of key enzymes like cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders. These findings are supported by recent publications in high-impact journals, including the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

One of the most exciting developments is the exploration of N-(Thiolan-3-yl)oxan-4-amine as a scaffold for the development of novel small-molecule therapeutics. Its structural versatility allows for the introduction of various functional groups, enabling the optimization of its pharmacokinetic and pharmacodynamic properties. Recent patent filings indicate that several pharmaceutical companies are investigating derivatives of this compound for treating conditions such as rheumatoid arthritis, multiple sclerosis, and chronic pain.

Despite these promising results, challenges remain in the clinical translation of N-(Thiolan-3-yl)oxan-4-amine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's unique mechanism of action and broad therapeutic potential make it a compelling candidate for further investigation. Collaborative efforts between academic researchers and industry partners are expected to accelerate its development and eventual commercialization.

In conclusion, N-(Thiolan-3-yl)oxan-4-amine (CAS: 1153227-27-0) represents a significant advancement in chemical biology and pharmaceutical research. Its multifaceted biological activity and structural adaptability position it as a valuable tool for drug discovery and development. Continued research into its mechanisms of action and therapeutic applications will undoubtedly yield further insights and innovations in the field.